Cas no 16742-49-7 (Methyl 2-hydroxyicosanoate)

• Product Name: Methyl 2-hydroxyicosanoate
• CAS No: 16742-49-7
• MF: C₂₁H₄₂O₃
• MW: 342.556387424469
• CID: 121857
• PubChem ID: 3472786
• Update Time: 2025-10-31

Methyl 2-hydroxyicosanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxyicosanoate
• METHYL 2-HYDROXYEICOSANOATE
• 2-Hydroxy-arachinsaeure-methylester
• 2-hydroxy-eicosanoic acid methyl ester
• 2-Hydroxy-eicosansaeure-methylester
• A-Hydroxyarachidic acid methyl ester
• DL-
• Eicosanoic acid,2-hydroxy-,methyl ester
• Methyl 2-hydroxyarachidate
• 2-HYDROXY C20:0 METHYL ESTER
• 2-Hydroxyeicosanoic acid methyl ester
• 2-hydroxy Arachidic Acid methyl ester
• dl-α-hydroxyarachidic acid methyl ester
• dl-A-hydroxyarachidic acid methyl ester
• DL-ALPHA-HYDROXYARACHIDIC ACID METHYL ESTER
• DL-α-Hydroxyarachidic acid methyl ester, Methyl 2-hydroxyeicosanoate
• methyl-2-hydroxy-eicosanoate
• PD077283
• 16742-49-7
• DTXSID90392800
• ILUGNSBVAUHPIN-UHFFFAOYSA-N
• FT-0747044
• Methyl 2-hydroxy-eicosanoate
• Eicosanoic acid, 2-hydroxy-, methyl ester
• SCHEMBL5812547

• Inchi： 1S/C21H42O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(22)21(23)24-2/h20,22H,3-19H2,1-2H3
• InChI Key： ILUGNSBVAUHPIN-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 342.31300
• Monoisotopic Mass: 342.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 6.17190

Methyl 2-hydroxyicosanoate Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on Methyl 2-hydroxyicosanoate

Methyl 2-hydroxyicosanoate (CAS No. 16742-49-7): A Comprehensive Overview

Methyl 2-hydroxyicosanoate, identified by its CAS number 16742-49-7, is a compound of significant interest in the field of biochemical research and pharmaceutical development. This molecule, characterized by a long hydrocarbon chain with a hydroxyl group at the second carbon position, has garnered attention due to its potential biological activities and structural properties. The detailed exploration of this compound not only sheds light on its chemical characteristics but also highlights its emerging role in various scientific applications.

The structure of Methyl 2-hydroxyicosanoate consists of an icosanoic acid backbone with a methyl ester group at one end and a hydroxyl group at the second carbon. This configuration imparts unique physicochemical properties, making it a valuable candidate for studies in lipid chemistry and membrane biology. The presence of the hydroxyl group allows for hydrogen bonding interactions, which can influence its solubility and reactivity in biological systems.

In recent years, Methyl 2-hydroxyicosanoate has been the subject of extensive research, particularly in the context of its potential applications in drug delivery systems. Its long hydrocarbon chain provides a stable framework that can be exploited to enhance the bioavailability of therapeutic agents. Furthermore, the hydroxyl group offers a site for functionalization, enabling the design of more sophisticated drug molecules with tailored properties.

One of the most compelling aspects of Methyl 2-hydroxyicosanoate is its role as a precursor in the synthesis of complex lipid-based materials. These materials have shown promise in various biomedical applications, including the development of liposomes and micelles for targeted drug delivery. The ability to modify the hydroxyl group further enhances its utility, allowing researchers to fine-tune the properties of these nanostructured carriers.

Recent studies have also explored the biological activities of Methyl 2-hydroxyicosanoate. Initial findings suggest that it may possess anti-inflammatory properties, making it a potential candidate for therapeutic intervention in inflammatory diseases. Additionally, its structural similarity to natural fatty acids suggests that it could interact with cellular receptors and signaling pathways, influencing various physiological processes.

The synthesis of Methyl 2-hydroxyicosanoate is another area of active research. Researchers have developed several synthetic routes to produce this compound efficiently and on an industrial scale. These methods often involve catalytic hydrogenation or esterification reactions, which are optimized to maximize yield and purity. The development of efficient synthetic protocols is crucial for advancing research and commercial applications.

The analytical characterization of Methyl 2-hydroxyicosanoate is equally important. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm its molecular structure and purity. These analytical methods provide detailed insights into the compound's chemical environment, helping researchers understand its behavior in different contexts.

In conclusion, Methyl 2-hydroxyicosanoate (CAS No. 16742-49-7) is a multifaceted compound with significant potential in biochemical research and pharmaceutical applications. Its unique structural features make it a valuable tool for studying lipid chemistry, membrane biology, and drug delivery systems. As research continues to uncover new applications and functionalities, this compound is poised to play an increasingly important role in advancing biomedical science.